Cas no 400076-03-1 (5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone)

• Product Name: 5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone
• CAS No: 400076-03-1
• MF: C₁₃H₁₀ClN₃O
• MW: 259.69
• CID: 6786412
• PubChem ID: 1473384
• Update Time: 2025-05-19

5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 400076-03-1
• 5-(5-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)pyridin-2(1H)-one
• 11J-393S
• 5-(5-chloro-1-methylbenzimidazol-2-yl)-1H-pyridin-2-one
• 5-(5-chloro-1-methyl-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one
• 5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone
• AKOS015991874

• Inchi： 1S/C13H10ClN3O/c1-17-11-4-3-9(14)6-10(11)16-13(17)8-2-5-12(18)15-7-8/h2-7H,1H3,(H,15,18)
• InChI Key： DYBWVHZMJPMNMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC(NC=1)=O)N2C

Computed Properties

• Exact Mass: 259.0512396g/mol
• Monoisotopic Mass: 259.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.9Ų

Additional information on 5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone

Professional Introduction to Compound with CAS No 400076-03-1 and Product Name: 5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone

The compound with the CAS number 400076-03-1 and the product name 5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates a benzimidazole core with a pyridinone moiety, both of which are well-documented for their roles in drug design and development.

In recent years, the integration of benzimidazole derivatives into therapeutic agents has been extensively explored. Benzimidazoles are known for their broad spectrum of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The presence of a chloro substituent at the 5-position of the benzimidazole ring in this compound enhances its pharmacological potential by influencing electronic distribution and metabolic stability. Furthermore, the methyl group at the 1-position adds another layer of structural complexity, which can modulate interactions with biological targets.

The pyridinone component of the molecule contributes to its pharmacological versatility. Pyridinone derivatives have been widely studied for their roles in enzyme inhibition and receptor binding. Specifically, the 2(1H)-pyridinone moiety in this compound is positioned to engage with key biological targets, potentially leading to novel therapeutic effects. The combination of these two heterocyclic systems creates a unique scaffold that may exhibit enhanced binding affinity and selectivity compared to individual components.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The specific arrangement of substituents in 5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone has been carefully designed to maximize its biological efficacy. Computational studies have suggested that this compound may interact with proteins involved in cellular signaling pathways relevant to diseases such as cancer and neurodegeneration. These interactions could potentially lead to the development of new treatments targeting these conditions.

One particularly intriguing aspect of this compound is its potential application in modulating kinase activity. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in various diseases, including cancer. The benzimidazole-pyridinone hybrid structure provides a platform for designing inhibitors that can selectively target specific kinases without affecting others. Preliminary experimental data indicate that this compound exhibits inhibitory activity against certain kinases, suggesting its utility as a lead compound for further drug development.

The synthesis of 5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the benzimidazole core, while nucleophilic substitution reactions have been employed to introduce the pyridinone moiety. These synthetic strategies highlight the sophistication involved in developing such complex molecules.

In addition to its pharmacological potential, this compound has shown promise in preclinical studies regarding pharmacokinetic properties. Absorption, distribution, metabolism, and excretion (ADME) studies indicate that it exhibits favorable solubility and bioavailability profiles, which are critical factors for drug development. Furthermore, preliminary toxicity assessments suggest that it is well-tolerated at therapeutic doses, although further studies are warranted to fully evaluate its safety profile.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying promising candidates like 5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone. Molecular docking simulations have been used to predict binding affinities and interactions with potential target proteins. These simulations provide valuable insights into how the compound might behave within biological systems and guide experimental design. By leveraging computational tools alongside traditional wet chemistry approaches, researchers can more efficiently navigate the complex landscape of drug development.

The broader significance of this compound lies in its contribution to the evolving landscape of heterocyclic chemistry in medicine. Heterocyclic compounds continue to be at the forefront of pharmaceutical innovation due to their diverse biological activities and structural versatility. The development of novel derivatives like 5-(5-chloro-1-methyl-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone exemplifies how targeted molecular design can lead to breakthroughs in therapeutic intervention.

As research progresses, it is anticipated that additional derivatives will be synthesized and evaluated for their pharmacological potential. The structural motifs present in this compound provide a rich foundation for further exploration, including modifications aimed at enhancing potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.